N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-ethylsulfonylbenzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C16H16N2O3S2/c1-4-23(20,21)13-7-5-12(6-8-13)15(19)18-16-14(9-17)10(2)11(3)22-16/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key: BVIYUNRJYISUMQ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C)C#N
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol
• CAS No.: 886923-29-1

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-ethylsulfonylbenzamide is a useful research compound. Its molecular formula is C16H16N2O3S2 and its molecular weight is 348.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Docking and Antibacterial Evaluation

A study synthesized and characterized derivatives with thiophene moieties and performed molecular docking to understand the interaction with bacterial protein receptors. One compound exhibited good glide and E model scores, indicating potential antibacterial properties against Proteus vulgaris, demonstrating the application of similar compounds in antimicrobial research (Ravichandiran, Premnath, & Vasanthkumar, 2015).

Cardiac Electrophysiological Activity

Another study on N-substituted imidazolylbenzamides and benzene-sulfonamides showed that certain compounds exhibited cardiac electrophysiological activity comparable to sematilide, a selective class III agent. This suggests the potential use of structurally similar compounds in developing treatments for cardiac conditions (Morgan et al., 1990).

Radiolabelled Antagonist for Imaging

Development of radiolabelled, nonpeptide angiotensin II antagonists for AT1 receptor imaging showcases the application of related compounds in medical imaging and diagnostic research (Hamill et al., 1996).

Antimicrobial Agents Development

Research aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents indicates the role of similar compounds in addressing bacterial and fungal infections (Darwish et al., 2014).

Synthesis of Cyclohexene Derivatives

A study on the synthesis of cyclopentene and cyclohexene derivatives through endo-mode ring closure of allenyl sulfones demonstrates the potential application of similar compounds in organic synthesis and chemical engineering (Mukai, Ukon, & Kuroda, 2003).